BENGHE Foundational & Exploratory

Check Availability & Pricing

Preliminary Studies on Oxygen-19
Nucleosynthesis: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Oxygen-19
Cat. No.: B1255936
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxygen-19 (1°0) is a short-lived radioactive isotope of oxygen with a half-life of approximately
26.5 seconds.[1] While not a major component of stellar nucleosynthesis, its study provides
valuable insights into neutron-capture processes in various astrophysical environments,
including asymptotic giant branch (AGB) stars. The primary formation mechanism for Oxygen-
19 is through neutron capture by the stable isotope Oxygen-18 (*80), a reaction denoted as
180(n,y)*°0. Understanding the rate of this reaction is crucial for refining models of stellar
evolution and nucleosynthesis. This technical guide provides an in-depth overview of the
preliminary studies on Oxygen-19 nucleosynthesis, focusing on the core reaction pathways,
experimental methodologies, and available quantitative data.

Core Reaction Pathway: *80(n,y)*°O

The synthesis of Oxygen-19 is dominated by the capture of a neutron by an Oxygen-18
nucleus. This process can occur via two main mechanisms: direct capture and compound
nucleus capture.
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 Direct Capture (DC): In this process, the neutron is captured directly into a final bound state
of the °0 nucleus, accompanied by the emission of a gamma ray. This mechanism is
particularly important at astrophysical energies.

e Compound Nucleus Capture: Here, the neutron and the 180 nucleus merge to form a highly
excited compound nucleus, 1°0O*, which then de-excites by emitting one or more gamma rays
to reach a stable or quasi-stable state.

The 80(n,y)°0 reaction is significant in astrophysical environments with a sufficient neutron
flux, such as the helium-burning shells of AGB stars.[2][3][4]

Experimental Determination of the 80(n,y)*°0
Reaction Rate

Directly measuring the cross-section of the 180(n,y)*°0O reaction at astrophysical energies is
challenging due to the low reaction rates and the difficulty of producing a monoenergetic
neutron beam at these energies. Therefore, indirect methods are often employed.

The Asymptotic Normalization Coefficient (ANC) Method

A powerful indirect technique used to determine the astrophysical S-factor and reaction rates
for radiative capture reactions is the Asymptotic Normalization Coefficient (ANC) method.[5][6]
[7][8] This method relates the cross-section of the radiative capture reaction to the ANC of the
final nucleus, which can be determined from a peripheral transfer reaction.

For the 80O(n,y)*°0 reaction, the corresponding transfer reaction is 20(d,p)*°0.[2][9][10][11]
[12] In this reaction, a deuteron (d) beam impinges on an 180 target. The deuteron, being a
loosely bound proton-neutron system, can transfer its neutron to the 180 nucleus, forming °O
and ejecting a proton (p). By measuring the angular distribution of the outgoing protons, the
ANC for the 180 + n -> 190 system can be extracted. This ANC value is then used to calculate
the direct capture contribution to the 80(n,y)°O cross-section.

Experimental Protocols
80(d,p)*°0O Transfer Reaction Experiment
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A typical experimental setup for studying the 180(d,p)*°0 reaction involves the following
components:[2][9][10][11][12]

o Accelerator: An accelerator, such as a cyclotron, is used to produce a high-energy deuteron
beam.

e Target: A gas target containing highly enriched 180 gas (e.g., 99.9% purity) is used.[2][9][10]
[11] This minimizes contamination from other isotopes.

o Detector System: An array of silicon surface-barrier detectors, often configured as AE-E
telescopes, is used to detect and identify the outgoing protons.[2][9][10][11] These
telescopes allow for the determination of the energy and particle type of the detected
particles.

o Data Acquisition and Analysis: The signals from the detectors are processed by a data
acquisition system. The resulting data on proton energies and scattering angles are then
analyzed using nuclear reaction codes such as ECIS and DWUCK to extract the angular
distributions and subsequently the ANCs.[9][12]

Quantitative Data

The following tables summarize the key quantitative data related to the nucleosynthesis of

Oxygen-19.
Property Value Reference
Oxygen-19 Half-life 26.470(6) s [1]

180 Thermal Neutron Capture
_ 0.160 + 0.003 mb
Cross Section

180(d,p)*°0O Q-value 1.731 MeV

Table 1: Key Nuclear Properties for Oxygen-19 Nucleosynthesis.
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180(n,y)*°0 Cross Section

Neutron Energy (keV) Reference
(nb)

25.3 x 10=°% (Thermal) 160+ 3

25 16+£2

150 7110

350 98x14

650 11.0+1.6

950 12.0x1.7

Table 2: Measured Cross Sections for the 180(n,y)1°O Reaction at Various Neutron Energies.

Signaling Pathways and Experimental Workflows
80(n,y)°0 Reaction Pathway and De-excitation

The following diagram illustrates the neutron capture on 180, leading to an excited state of 1°0O,
which then de-excites to its ground state via the emission of gamma rays.
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180(n,y)*°0 reaction pathway.
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Experimental Workflow for the 80(d,p)*°0O Reaction

The logical flow of an experiment to determine the ANC for the 180(n,y)°O reaction using the
180(d,p)*°0 transfer reaction is depicted below.
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Experimental workflow for the 180O(d,p)°O reaction.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1255936/docs?utm_src=pdf-body-img#preliminary-studies-on-oxygen-19-nucleosynthesis-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

The nucleosynthesis of Oxygen-19, primarily through the 180(n,y)*°0 reaction, provides a
valuable probe into the conditions within stellar interiors. While direct measurements of this
reaction at astrophysical energies are fraught with challenges, indirect methods, particularly the
Asymptotic Normalization Coefficient technique utilizing the 180(d,p)*°0 transfer reaction, have
proven to be a successful alternative. The data and methodologies presented in this guide offer
a foundational understanding for researchers and scientists in the fields of nuclear astrophysics
and related disciplines. Further experimental and theoretical efforts are necessary to refine the
reaction rates and reduce the uncertainties in stellar models, ultimately enhancing our
comprehension of the origin of the elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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 To cite this document: BenchChem. [Preliminary Studies on Oxygen-19 Nucleosynthesis: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255936/docs#preliminary-studies-on-oxygen-19-
nucleosynthesis-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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